Cas no 705-46-4 (1-methyl-3-(trifluoromethyl)sulfanylbenzene)

• Product Name: 1-methyl-3-(trifluoromethyl)sulfanylbenzene
• CAS No: 705-46-4
• MF: C₈H₇F₃S
• MW: 192.201391458511
• CID: 2855507
• PubChem ID: 15517421
• Update Time: 2025-05-25

1-methyl-3-(trifluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-Methylphenyl trifluoromethyl sulphide ,3-(Trifluoromethylthio)toluene
• m-Tolyl trifluoromethyl sulfide
• 1-Methyl-3-[(trifluoromethyl)sulfanyl]benzene
• m-Tolyl(trifluoromethyl)sulfane
• 1-methyl-3-(trifluoromethyl)sulfanylbenzene

• Inchi： 1S/C8H7F3S/c1-6-3-2-4-7(5-6)12-8(9,10)11/h2-5H,1H3
• InChI Key： OQSOGROLOBOKFI-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(C)=C1)C(F)(F)F

Computed Properties

• Exact Mass: 192.02205588g/mol
• Monoisotopic Mass: 192.02205588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-methyl-3-(trifluoromethyl)sulfanylbenzene

Comprehensive Overview of 1-Methyl-3-(trifluoromethyl)sulfanylbenzene (CAS 705-46-4): Properties, Applications, and Industry Trends

1-Methyl-3-(trifluoromethyl)sulfanylbenzene (CAS 705-46-4), also known as 3-(Trifluoromethylthio)toluene, is a specialized aromatic compound featuring a methyl group and a trifluoromethylthio substituent on a benzene ring. This structure imparts unique physicochemical properties, making it valuable in organic synthesis, agrochemicals, and material science. Its molecular formula, C₈H₇F₃S, highlights the presence of fluorine, which enhances thermal stability and lipophilicity—a trait increasingly sought after in high-performance materials and pharmaceutical intermediates.

The compound’s trifluoromethylthio group (-SCF₃) is a privileged motif in modern chemistry due to its electron-withdrawing nature and metabolic resistance. Researchers frequently explore its role in catalysis and bioactive molecule design, aligning with trends in sustainable chemistry and green synthesis. A 2023 study highlighted its utility in cross-coupling reactions, a hot topic in AI-driven drug discovery platforms. Users searching for "fluorinated building blocks" or "SCF3-containing compounds" often encounter CAS 705-46-4 as a reference standard.

In agrochemical applications, 1-methyl-3-(trifluoromethyl)sulfanylbenzene serves as a precursor for crop protection agents. Its derivatives exhibit enhanced pest resistance, addressing global demands for high-efficiency pesticides with lower environmental impact. Industry reports link such compounds to precision farming innovations—a trending search term among agricultural technologists. The compound’s stability under UV exposure also makes it relevant to outdoor material coatings, a niche explored in advanced polymer research.

From a commercial perspective, CAS 705-46-4 is cataloged by major chemical suppliers as a high-purity reagent, with pricing influenced by fluorine supply chains—a frequent query in market analysis forums. Regulatory databases classify it under standard handling protocols, though its non-hazardous profile ensures broad accessibility. Analytical techniques like GC-MS and NMR are typically employed for quality verification, as noted in laboratory certification guidelines.

Emerging applications include its use in electronic materials, particularly in organic semiconductors, where fluorine’s inductive effect improves charge mobility. This aligns with next-gen electronics searches, a booming sector. Patent filings from 2020–2024 reveal its incorporation into OLED layers and lithium battery additives, reflecting cross-industry relevance.

Environmental and toxicological studies indicate 705-46-4 degrades via microbial pathways without bioaccumulation risks—a key point for ESG-compliant manufacturing. Such data cater to queries about "eco-friendly fluorochemicals" and "green chemistry metrics," underscoring its alignment with circular economy principles.

In summary, 1-methyl-3-(trifluoromethyl)sulfanylbenzene bridges academic research and industrial innovation. Its versatility across life sciences, electronics, and sustainable technologies ensures enduring relevance, while its synthetic accessibility supports scalable production—a balance increasingly prioritized in chemical industry SEO trends.